4-Bromo-1-(cyclopropylsulfanyl)-2-methylbenzene

• Molecular Formula: C10H11BrS
• Molecular Weight: 243.17 g/mol
• IUPAC Name: 4-bromo-1-cyclopropylsulfanyl-2-methylbenzene
• InChI: InChI=1S/C10H11BrS/c1-7-6-8(11)2-5-10(7)12-9-3-4-9/h2,5-6,9H,3-4H2,1H3
• InChI Key: PYJFNOCHGBJBMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)SC2CC2

Description

4-Bromo-1-(cyclopropylsulfanyl)-2-methylbenzene is a useful research compound. Its molecular formula is C10H11BrS and its molecular weight is 243.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (0.42 mL) was added to a solution of 1-(cyclopropylsulfanyl)-2-methylbenzene (1.35 g) in acetic acid (10 mL) under ice-cooling, and the mixture was stirred at room temperature for 17 hours. The reaction solution was ice-cooled and a saturated sodium thiosulfate solution and brine were added, followed by extraction with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) and the solvent was evaporated under reduced pressure. The precipitated solid was filtered and washed with hexane, after which the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane only) to give the title compound as a pale yellow oil (1.59 g, 80%).